Cas no 2109737-21-3 (3-(2-hydroxy-4-methoxyphenyl)butanoic acid)

3-(2-Hydroxy-4-methoxyphenyl)butanoic acid is a substituted phenylbutanoic acid derivative featuring both hydroxyl and methoxy functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of the hydroxyl group at the 2-position and the methoxy group at the 4-position on the phenyl ring enhances its reactivity in electrophilic and nucleophilic transformations. Its butanoic acid side chain further allows for derivatization, making it useful in the development of fine chemicals or intermediates. The compound's structural features may also contribute to applications in material science or as a precursor for specialized polymers.
3-(2-hydroxy-4-methoxyphenyl)butanoic acid structure
2109737-21-3 structure
Product Name:3-(2-hydroxy-4-methoxyphenyl)butanoic acid
CAS No:2109737-21-3
MF:C11H14O4
MW:210.226463794708
CID:5806634
PubChem ID:165835247
Update Time:2025-10-12

3-(2-hydroxy-4-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-hydroxy-4-methoxyphenyl)butanoic acid
    • EN300-1817725
    • 2109737-21-3
    • Inchi: 1S/C11H14O4/c1-7(5-11(13)14)9-4-3-8(15-2)6-10(9)12/h3-4,6-7,12H,5H2,1-2H3,(H,13,14)
    • InChI Key: QBNMUDAWOSQQEG-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1C(C)CC(=O)O)OC

Computed Properties

  • Exact Mass: 210.08920892g/mol
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.8Ų

3-(2-hydroxy-4-methoxyphenyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1817725-0.05g
3-(2-hydroxy-4-methoxyphenyl)butanoic acid
2109737-21-3
0.05g
$888.0 2023-09-19
Enamine
EN300-1817725-0.1g
3-(2-hydroxy-4-methoxyphenyl)butanoic acid
2109737-21-3
0.1g
$930.0 2023-09-19
Enamine
EN300-1817725-0.25g
3-(2-hydroxy-4-methoxyphenyl)butanoic acid
2109737-21-3
0.25g
$972.0 2023-09-19
Enamine
EN300-1817725-0.5g
3-(2-hydroxy-4-methoxyphenyl)butanoic acid
2109737-21-3
0.5g
$1014.0 2023-09-19
Enamine
EN300-1817725-1.0g
3-(2-hydroxy-4-methoxyphenyl)butanoic acid
2109737-21-3
1g
$1057.0 2023-06-01
Enamine
EN300-1817725-2.5g
3-(2-hydroxy-4-methoxyphenyl)butanoic acid
2109737-21-3
2.5g
$2071.0 2023-09-19
Enamine
EN300-1817725-5.0g
3-(2-hydroxy-4-methoxyphenyl)butanoic acid
2109737-21-3
5g
$3065.0 2023-06-01
Enamine
EN300-1817725-10.0g
3-(2-hydroxy-4-methoxyphenyl)butanoic acid
2109737-21-3
10g
$4545.0 2023-06-01
Enamine
EN300-1817725-1g
3-(2-hydroxy-4-methoxyphenyl)butanoic acid
2109737-21-3
1g
$1057.0 2023-09-19
Enamine
EN300-1817725-5g
3-(2-hydroxy-4-methoxyphenyl)butanoic acid
2109737-21-3
5g
$3065.0 2023-09-19

Additional information on 3-(2-hydroxy-4-methoxyphenyl)butanoic acid

3-(2-Hydroxy-4-Methoxyphenyl)Butanoic Acid: A Comprehensive Overview

3-(2-Hydroxy-4-Methoxyphenyl)Butanoic Acid (CAS No. 2109737-21-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as HMAB for brevity, is characterized by its unique structure, which combines a hydroxyl group (-OH), a methoxy group (-OCH₃), and a butanoic acid moiety. The molecule's structure allows for a wide range of applications, from drug development to advanced materials synthesis.

The HMAB molecule consists of a phenyl ring substituted with hydroxyl and methoxy groups at the 2nd and 4th positions, respectively. This substitution pattern imparts specific electronic and steric properties to the molecule, making it highly versatile. The butanoic acid group attached to the phenyl ring introduces additional functional diversity, enabling the compound to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of HMAB in drug discovery. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involving tyrosine kinases and G-protein coupled receptors (GPCRs). For instance, a 2023 study published in *Nature Communications* demonstrated that HMAB derivatives can inhibit the activity of certain oncogenic kinases, suggesting their potential as anticancer agents. This research underscores the importance of understanding the molecular mechanisms underlying HMAB's bioactivity.

In addition to its pharmacological applications, HMAB has found utility in the development of advanced materials. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in the creation of biosensors and nanoscale devices. A 2023 paper in *Advanced Materials* reported that HMAB-based SAMs exhibit excellent stability and biocompatibility, making them ideal for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of HMAB typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have employed palladium-catalyzed cross-coupling reactions to streamline the production process, reducing both time and cost.

From an environmental perspective, HMAB has been studied for its biodegradability and eco-toxicological profile. A 2023 study conducted by the European Chemicals Agency (ECHA) indicated that HMAB exhibits low toxicity to aquatic organisms under standard test conditions. This finding is crucial for its safe handling and disposal in industrial settings.

In conclusion, 3-(2-Hydroxy-4-Methoxyphenyl)Butanoic Acid (CAS No. 2109737-21-3) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new insights into its properties and potential uses, HMAB is poised to make significant contributions to both academic and industrial sectors.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.